3-(2-bromophenyl)-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)propanamide

• IUPAC Name: 3-(2-bromophenyl)-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)propanamide
• InChI: InChI=1S/C19H18BrNO2S/c20-18-6-2-1-4-16(18)7-8-19(22)21(12-15-9-10-23-14-15)13-17-5-3-11-24-17/h1-6,9-11,14H,7-8,12-13H2
• InChI Key: ADCSVPKCIXDYKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCC(=O)N(CC2=COC=C2)CC3=CC=CS3)Br
• Molecular Formula: C19H18BrNO2S
• Molecular Weight: 404.3 g/mol

Description

3-(2-bromophenyl)-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)propanamide, also known as BPTP, is a chemical compound with potential applications in scientific research. It is a member of the phenylpropanoid class of compounds and has been studied for its potential to modulate certain biological pathways.

Scientific Research Applications

Urease Inhibition and Anti-Leishmanial Properties

Research has shown that thiophenyl- and furyl-derived ligands exhibit significant urease inhibitory potential and anti-leishmanial activity. This suggests potential applications in developing treatments for diseases caused by urease-producing bacteria and Leishmania parasites. The study by Nayab et al. (2022) synthesizes Zn(II) complexes supported by these ligands, demonstrating considerable inhibitory effects against urease from Jack bean and Bacillus pasteurii, as well as effectiveness against the Leishmania parasite (Nayab et al., 2022).

Synthesis and Photophysical Properties

The synthesis and investigation of the photophysical properties of novel biphenyl derivatives containing furan and thiophene groups have been explored. Such compounds, including those related to the queried chemical structure, are of interest for their potential applications in materials science, particularly in the development of new luminescent materials. Li et al. (2010) report on the synthesis of these derivatives and their characterization, including UV-Vis absorption and photoluminescence, indicating potential for use in optoelectronic devices (Li et al., 2010).

Antimicrobial Activity

Compounds structurally similar to "3-(2-bromophenyl)-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)propanamide" have been synthesized and evaluated for their antimicrobial activity. The study by Arora et al. (2013) synthesizes thiophene derivatives and screens them for antimicrobial properties, showing the potential of these compounds in developing new antimicrobial agents (Arora et al., 2013).

Catalytic Activity Enhancement in Coupling Reactions

Bhunia et al. (2017) discuss the use of N,N'-Bis(furan-2-ylmethyl)oxalamide as a bidentate ligand to enhance catalytic activity in copper-catalyzed N-arylation of anilines and secondary amines. This showcases the utility of furan- and thiophene-derived compounds in facilitating more efficient and selective chemical synthesis processes (Bhunia et al., 2017).